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Compound of Interest

Compound Name: Aminooxy-PEG3-Propargyl

Cat. No.: B605437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Aminooxy-PEG3-Propargyl, a bifunctional linker molecule increasingly utilized in

bioconjugation, drug delivery, and the development of advanced therapeutics such as

Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). Given the

reactive nature of its functional groups, a thorough understanding of its properties and potential

hazards is crucial for ensuring laboratory safety.

Introduction to Aminooxy-PEG3-Propargyl
Aminooxy-PEG3-Propargyl is a heterobifunctional crosslinker featuring an aminooxy group at

one terminus and a propargyl (alkyne) group at the other, connected by a three-unit

polyethylene glycol (PEG) spacer.[1] The aminooxy group readily reacts with aldehydes and

ketones to form stable oxime linkages, a common strategy for conjugating molecules to

glycoproteins or other biomolecules with available carbonyl groups.[2][3] The terminal alkyne

facilitates covalent modification via copper-catalyzed or strain-promoted "click chemistry" with

azide-containing molecules.[2] The PEG linker enhances solubility and reduces steric

hindrance, making this a versatile tool in drug development and chemical biology.[4][5][6]

Physicochemical and Safety Data
While specific toxicological data for Aminooxy-PEG3-Propargyl is not extensively

documented, a conservative approach to handling is recommended based on the known
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hazards of its constituent functional groups and general principles of laboratory safety for

reactive small molecules. The following table summarizes key quantitative data available from

various suppliers and safety data sheets (SDS) for Aminooxy-PEG3-Propargyl and similar

compounds.

Property Value Reference

Chemical Formula C₉H₁₇NO₄ [2]

Molecular Weight 203.24 g/mol [7][8]

CAS Number 1807537-27-4 [2][7]

Appearance Solid Powder [8]

Purity Typically >95% [2][7]

Storage Temperature -20°C [2][9]

Shipping Temperature Ambient [2]

Solubility Soluble in water, DMSO, DMF [10]

Hazard Classification
Not classified as hazardous

under GHS
[11]

Toxicity
Toxicological properties not

fully investigated
[1]

Hazard Identification and Risk Assessment
Although supplier safety data sheets may not classify Aminooxy-PEG3-Propargyl as a

hazardous substance, the presence of reactive functional groups warrants caution.[11]

Aminooxy Group: Compounds containing aminooxy groups are described as very reactive

and sensitive.[2] While specific toxicity data is lacking, similar small molecules with amine

functionalities can be irritants.[12]

Propargyl Group: The propargyl group itself is a potential hazard. Propargyl alcohol, a

related compound, is flammable, can be absorbed through the skin, and may cause irritation

to the eyes, skin, and respiratory tract.[13][14] It is also important to note that terminal
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alkynes can form explosive metal acetylides, particularly with heavy metals. Therefore,

contact with incompatible metals should be avoided.

PEG Linker: The polyethylene glycol component is generally considered biocompatible and

to have low toxicity.[15]

Based on this information, researchers should treat Aminooxy-PEG3-Propargyl as a

potentially irritating and reactive substance.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to standard laboratory safety protocols is essential when working with Aminooxy-
PEG3-Propargyl.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[11]

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of a

spill, additional protective clothing may be necessary.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of Aminooxy-PEG3-Propargyl.

Storage Conditions: Store in a tightly sealed container at -20°C in a dry and dark place.[2][8]
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Stability: Aminooxy compounds are noted to be sensitive and are recommended for

immediate use (within one week) after receipt.[2][16] If stored as a stock solution, for

example in DMSO, it should be stored at -20°C and used within a month.[9][17]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Spill and Disposal Procedures
Spill Response: In case of a small spill, absorb the material with an inert absorbent (e.g.,

sand, vermiculite) and place it in a sealed container for disposal.[11] Ensure adequate

ventilation and wear appropriate PPE during cleanup.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may

involve incineration by a licensed disposal company.

Experimental Protocols
The following is a representative protocol for the conjugation of Aminooxy-PEG3-Propargyl to
an aldehyde-containing biomolecule. This protocol is provided as a general guideline and

should be optimized for specific applications.

Objective: To conjugate Aminooxy-PEG3-Propargyl to a model protein containing an

aldehyde group.

Materials:
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Aldehyde-modified protein

Aminooxy-PEG3-Propargyl

Reaction Buffer (e.g., 100 mM phosphate buffer, pH 6.5-7.5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Prepare a stock solution of Aminooxy-PEG3-Propargyl: Dissolve the required amount of

Aminooxy-PEG3-Propargyl in anhydrous DMSO to create a concentrated stock solution

(e.g., 100 mM).

Prepare the protein solution: Dissolve the aldehyde-modified protein in the reaction buffer to

a final concentration of 1-10 mg/mL.

Initiate the conjugation reaction: Add a 10-50 fold molar excess of the Aminooxy-PEG3-
Propargyl stock solution to the protein solution. The optimal molar ratio should be

determined empirically.

Incubate the reaction: Gently mix the reaction and incubate at room temperature for 2-4

hours or at 4°C overnight.

Purify the conjugate: Remove the excess, unreacted Aminooxy-PEG3-Propargyl and

byproducts using size-exclusion chromatography or another suitable purification method.

Characterize the conjugate: Analyze the purified conjugate using techniques such as SDS-

PAGE, mass spectrometry, or HPLC to confirm successful conjugation and determine the

degree of labeling.

Visualizations
The following diagrams illustrate the bioconjugation reaction of Aminooxy-PEG3-Propargyl
and a general workflow for its safe handling.
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Bioconjugation Reaction of Aminooxy-PEG3-Propargyl

Reactants

Product

Aldehyde-containing
Biomolecule (R'-CHO)

Bioconjugate with Stable
Oxime Linkage

(R'-CH=N-O-PEG3-Propargyl)

+

Aminooxy-PEG3-Propargyl
(H2N-O-PEG3-Propargyl)

Click to download full resolution via product page

Caption: Bioconjugation of an aldehyde-containing molecule with Aminooxy-PEG3-Propargyl
to form a stable oxime bond.
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Safe Handling Workflow for Aminooxy-PEG3-Propargyl

Receiving and Inspection

Storage at -20°C
(Dry and Dark)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weighing and Preparation
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Bioconjugation Reaction
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Waste Disposal
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Waste

Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Aminooxy-PEG3-Propargyl from receipt to

disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b605437?utm_src=pdf-body-img
https://www.benchchem.com/product/b605437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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